7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: 7-bromo-3,3,5-trimethyl-1H-indol-2-one
• InChI: InChI=1S/C11H12BrNO/c1-6-4-7-9(8(12)5-6)13-10(14)11(7,2)3/h4-5H,1-3H3,(H,13,14)
• InChI Key: RMNCHXSRSMEPRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)Br)NC(=O)C2(C)C

Description

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one is a brominated indolinone derivative characterized by a dihydroindole core substituted with bromine at position 7 and three methyl groups (two at position 3 and one at position 5).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one typically involves the bromination of 3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one. This can be achieved using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions to ensure selective bromination at the 7th position .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale bromination reactions, utilizing continuous flow reactors to maintain precise control over reaction conditions. This ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The indole ring can be oxidized or reduced, leading to different derivatives with potential biological activities.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling: Palladium catalysts in the presence of appropriate ligands and bases.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an amino-indole derivative, while coupling reactions could produce biaryl compounds.

Scientific Research Applications

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules, particularly in the development of pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of various diseases.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets. The bromine atom and the indole ring play crucial roles in its binding affinity and activity. The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Modifications

7-Bromo-3,3-difluoro-2,3-dihydro-1H-indol-2-one

• Structure : Differs by replacing two methyl groups at position 3 with fluorine atoms.

6,6-Dimethyl-6,7-dihydro-1H-indol-4(5H)-one (Compound 43)

• Structure : Features a dimethyl group at position 6 and a ketone at position 3.
• Properties : Melting point (229–230°C) and elemental analysis (C: 59.15%, H: 4.21%, N: 19.50%) suggest higher crystallinity and stability compared to the target compound .

7-Bromooxindole (CAS 320734-35-8)

• Structure : Simplest analog lacking methyl groups.
• Significance: Serves as a precursor for functionalized indolinones.

Physicochemical Properties

Compound	Molecular Weight	Substituents	Melting Point/State	Key Data Sources
7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one	~268.1 (calc.)	Br (C7), 3×CH3 (C3, C5)	Not reported	Inferred
7-Bromooxindole	212.03	Br (C7)	Solid
5-Acetyl-1-methyl-2,3-dihydro-1H-indol-2-one	145.27	Acetyl (C5), CH3 (N1)	Liquid
Compound 43	567.44	Br, triazinoquinoxaline	229–230°C

• Key Observations: Methyl groups increase molecular weight and lipophilicity compared to non-methylated analogs.

Biological Activity

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one is a chemical compound characterized by its unique indole structure, which includes a bromine atom and multiple methyl groups. This compound is gaining attention in medicinal chemistry due to its potential biological activities, particularly in neuroprotection and cancer treatment.

• Molecular Formula : C$_{11}$H$_{12}$BrN O
• Molecular Weight : 254.12 g/mol
• CAS Number : 1539650-53-7

Biological Activity Overview

Research indicates that 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one exhibits various biological activities:

• Neuroprotective Properties :
  • The compound is noted for its neuroprotective effects, potentially offering therapeutic benefits in neurodegenerative diseases. Its structural features suggest interactions with neurotransmitter receptors and enzymes involved in oxidative stress pathways.
• Antiproliferative Effects :
  • Studies have demonstrated that derivatives of this compound can inhibit cancer cell proliferation. For instance, related compounds have shown GI$_{50}$ values ranging from 29 nM to 76 nM against various cancer cell lines . The mechanism appears to involve the inhibition of the epidermal growth factor receptor (EGFR), a common target in cancer therapy.

Study on Antiproliferative Activity

A recent study investigated the antiproliferative effects of several indole derivatives, including 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one. The results indicated significant activity against different cancer cell lines:

Compound	Cell Line	GI$_{50}$ (nM)
7-Bromo derivative	A549 (lung)	54
7-Bromo derivative	MCF-7 (breast)	57
Erlotinib (control)	A549 (lung)	33

The study highlighted that the brominated indole derivatives exhibited superior binding affinities to EGFR compared to standard treatments .

Neuroprotective Studies

Another investigation focused on the neuroprotective capabilities of related compounds. It was found that these compounds could reduce oxidative stress markers in neuronal cells, suggesting a protective role against neurodegenerative processes. The binding affinity to melatonin receptors was also evaluated:

Compound	MT Receptor Binding Affinity (Ki nM)
7-Bromo derivative	6.60
Melatonin (control)	0.61

This suggests that while the compound has lower affinity compared to melatonin, it still retains significant potential for neuroprotective applications .

The proposed mechanisms for the biological activities of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one include:

• Inhibition of EGFR : By binding to the active site of EGFR, it prevents downstream signaling associated with cell proliferation.
• Oxidative Stress Reduction : The compound may enhance antioxidant defenses within cells, mitigating damage from reactive oxygen species.